1. Home
  2. Product
  3. Main Products
  4. (4'S,6S,11S)-11-Chloro-4'-hydroxy-3',4,5-trimethoxy-7-methylspiro[7-azatricyclo[4.3.3.01,6]dodec-4-ene-10,5'-cyclopent-2-ene]-1',3-dione
(4'S,6S,11S)-11-Chloro-4'-hydroxy-3',4,5-trimethoxy-7-methylspiro[7-azatricyclo[4.3.3.01,6]dodec-4-ene-10,5'-cyclopent-2-ene]-1',3-dione (4'S,6S,11S)-11-Chloro-4'-hydroxy-3',4,5-trimethoxy-7-methylspiro[7-azatricyclo[4.3.3.01,6]dodec-4-ene-10,5'-cyclopent-2-ene]-1',3-dione
Brand Name: Vulcanchem
CAS No.: 17088-50-5
VCID: VC0231681
InChI: InChI=1S/C19H24ClNO6/c1-21-6-5-17-8-10(22)14(26-3)16(27-4)18(17,21)9-12(20)19(17)13(23)7-11(25-2)15(19)24/h7,12,15,24H,5-6,8-9H2,1-4H3/t12-,15+,17?,18+,19?/m0/s1
SMILES: CN1CCC23C1(CC(C24C(C(=CC4=O)OC)O)Cl)C(=C(C(=O)C3)OC)OC
Molecular Formula: C19H24ClNO6
Molecular Weight: 397.8 g/mol

(4'S,6S,11S)-11-Chloro-4'-hydroxy-3',4,5-trimethoxy-7-methylspiro[7-azatricyclo[4.3.3.01,6]dodec-4-ene-10,5'-cyclopent-2-ene]-1',3-dione

CAS No.: 17088-50-5

Main Products

VCID: VC0231681

Molecular Formula: C19H24ClNO6

Molecular Weight: 397.8 g/mol

(4'S,6S,11S)-11-Chloro-4'-hydroxy-3',4,5-trimethoxy-7-methylspiro[7-azatricyclo[4.3.3.01,6]dodec-4-ene-10,5'-cyclopent-2-ene]-1',3-dione - 17088-50-5

CAS No. 17088-50-5
Product Name (4'S,6S,11S)-11-Chloro-4'-hydroxy-3',4,5-trimethoxy-7-methylspiro[7-azatricyclo[4.3.3.01,6]dodec-4-ene-10,5'-cyclopent-2-ene]-1',3-dione
Molecular Formula C19H24ClNO6
Molecular Weight 397.8 g/mol
IUPAC Name (4'S,6S,11S)-11-chloro-4'-hydroxy-3',4,5-trimethoxy-7-methylspiro[7-azatricyclo[4.3.3.01,6]dodec-4-ene-10,5'-cyclopent-2-ene]-1',3-dione
Standard InChI InChI=1S/C19H24ClNO6/c1-21-6-5-17-8-10(22)14(26-3)16(27-4)18(17,21)9-12(20)19(17)13(23)7-11(25-2)15(19)24/h7,12,15,24H,5-6,8-9H2,1-4H3/t12-,15+,17?,18+,19?/m0/s1
Standard InChIKey FSXRARBVZZKCGJ-HZEYTSSRSA-N
Isomeric SMILES CN1CCC23[C@@]1(C[C@@H](C24[C@@H](C(=CC4=O)OC)O)Cl)C(=C(C(=O)C3)OC)OC
SMILES CN1CCC23C1(CC(C24C(C(=CC4=O)OC)O)Cl)C(=C(C(=O)C3)OC)OC
Canonical SMILES CN1CCC23C1(CC(C24C(C(=CC4=O)OC)O)Cl)C(=C(C(=O)C3)OC)OC
Synonyms acutumine
dauricumine
PubChem Compound 176893
Last Modified Nov 14 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19